2-(3,4-dimethylphenyl)-N-(2-methoxyphenyl)-3-(methylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound is a spirocyclic triazaspirodeca-diene carboxamide derivative characterized by a unique structural framework. Its core structure includes a spiro[4.5]decane system fused with a triazadiene ring, substituted with a 3,4-dimethylphenyl group at position 2, a methylsulfanyl (SCH₃) group at position 3, and a 2-methoxyphenyl carboxamide moiety at position 6.
Properties
IUPAC Name |
2-(3,4-dimethylphenyl)-N-(2-methoxyphenyl)-3-methylsulfanyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H28N4O2S/c1-16-9-10-18(15-17(16)2)21-22(31-4)27-24(26-21)11-13-28(14-12-24)23(29)25-19-7-5-6-8-20(19)30-3/h5-10,15H,11-14H2,1-4H3,(H,25,29) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MIQXHPVCUPQAJS-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=NC3(CCN(CC3)C(=O)NC4=CC=CC=C4OC)N=C2SC)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H28N4O2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.6 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Similar Compounds
The structural and functional similarities of this compound to other triazaspirodeca-diene derivatives highlight key distinctions in substituent groups, solubility, and inferred biological activity. Below is a comparative analysis based on available evidence:
Table 1: Structural and Functional Comparison
Key Findings:
Compound A’s trifluoromethyl group (CF₃) confers metabolic resistance but may reduce aqueous solubility relative to the target compound’s methylsulfanyl group .
Functional Group Influence :
- The methylsulfanyl (SCH₃) group in both the target compound and Compound B could act as a hydrogen bond acceptor or participate in hydrophobic interactions, whereas Compound A’s dioxo groups might favor polar interactions with enzymes .
Aromatic Substitution Patterns :
- The 2-methoxyphenyl carboxamide in the target compound versus the 2,5-dimethoxyphenyl in Compound B suggests divergent binding affinities. The latter’s additional methoxy group could enhance selectivity for serotonin or adrenergic receptors .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
